Cas no 2228837-32-7 (2,2,2-trifluoro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol
• CAS No: 2228837-32-7
• MF: C₇H₆F₆N₂O
• MW: 248.125762462616
• CID: 5794003
• PubChem ID: 165635656
• Update Time: 2023-12-26

2,2,2-trifluoro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol
• 2228837-32-7
• EN300-1971471
• 2,2,2-trifluoro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol

• Inchi： 1S/C7H6F6N2O/c1-15-2-3(5(16)7(11,12)13)4(14-15)6(8,9)10/h2,5,16H,1H3
• InChI Key： QRCTZPYENOWTHB-UHFFFAOYSA-N
• SMILES： FC(C(C1=CN(C)N=C1C(F)(F)F)O)(F)F

Computed Properties

• Exact Mass: 248.03843179g/mol
• Monoisotopic Mass: 248.03843179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų